Cas no 130518-25-1 (Acetic acid,2-[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]-1-(ethoxycarbonyl)hydrazide)
130518-25-1 structure
Product Name:Acetic acid,2-[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]-1-(ethoxycarbonyl)hydrazide
CAS No:130518-25-1
MF:C16H16N2O5
MW:316.308644294739
CID:174313
PubChem ID:135625351
Update Time:2025-04-19
Acetic acid,2-[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]-1-(ethoxycarbonyl)hydrazide Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,2-[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]-1-(ethoxycarbonyl)hydrazide
- caribbazoin A
- ethyl N-acetyl-N-[1-(1,3-dioxoinden-2-ylidene)ethylamino]carbamate
- Ethyl 1-acetyl-2-(1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl)hydrazinecarboxylate
- ethyl 1-acetyl-2-[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]hydrazinecarboxylate
- Hydrazinecarboxylic acid, 1-acetyl-2-(1-(1,3-dihydro-1,3-dioxo-2H-nden-2-ylidene)ethyl)-, ethyl ester
- 1-Acetyl-2-[1-[(1,3-dihydro-1,3-dioxo-2H-inden)-2-ylidene]ethyl]-1-hydrazinecarboxylic acid ethyl ester
- DTXSID80926774
- 130518-25-1
- ethyl N-acetyl-N-[(E)-1-(1-hydroxy-3-oxoinden-2-yl)ethylideneamino]carbamate
- Ethyl 1-acetyl-2-[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]hydrazine-1-carboxylate
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- Inchi: 1S/C16H16N2O5/c1-4-23-16(22)18(10(3)19)17-9(2)13-14(20)11-7-5-6-8-12(11)15(13)21/h5-8,20H,4H2,1-3H3/b17-9+
- InChI Key: DPVFUFDQDNKZJK-RQZCQDPDSA-N
- SMILES: OC1=C(/C(/C)=N/N(C(=O)OCC)C(C)=O)C(C2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 316.10598
- Monoisotopic Mass: 316.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 96.3Ų
Experimental Properties
- PSA: 92.78
Acetic acid,2-[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]-1-(ethoxycarbonyl)hydrazide Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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